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Introduction

4,5-Dimethylbenzene-1,2-dimethanol is a substituted aromatic diol that serves as a crucial
organic building block in various synthetic applications.[1][2] Its rigid planar structure, stemming
from the benzene ring, combined with the reactive hydroxyl groups, makes it a valuable
precursor for constructing more complex molecular architectures, particularly heterocyclic
compounds with potential pharmacological activity.[3] This guide provides a comprehensive
overview of its synthesis, characterization, and applications, with a focus on insights relevant to
researchers in organic chemistry and drug development.

Physicochemical Properties

A summary of the key physicochemical properties of 4,5-Dimethylbenzene-1,2-dimethanol is
presented below. This data is essential for its handling, characterization, and use in synthetic
protocols.
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Property Value Source
CAS Number 60070-05-5 [1][4][5]
Molecular Formula C10H1402 [1][41[6]
Molecular Weight 166.22 g/mol [1114]
Appearance White to off-white solid [7]
Boiling Point 320.2+37.0 °C (Predicted) [7]
Density 1.0+0.06 g/cm? (Predicted) [7]

pKa 14.24+0.10 (Predicted) [7]

An Efficient Three-Step Synthesis

A cost-effective and scalable synthesis of 4,5-Dimethylbenzene-1,2-dimethanol has been
reported with an overall yield of approximately 80%.[3][8] The process involves a sequence of a
Diels-Alder reaction, a dehydrogenation step, and a final reduction. This route is advantageous
as it avoids the need for chromatographic purification.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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